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Compound of Interest

Compound Name: Fluoxetine

Cat. No.: B7765368 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The Forced Swim Test (FST) is a widely utilized behavioral assay in preclinical research to

assess antidepressant-like activity in rodents. The test is based on the principle that when

rodents are placed in an inescapable cylinder of water, they will eventually adopt an immobile

posture, which is interpreted as a state of "behavioral despair." Antidepressant compounds,

such as fluoxetine, are known to reduce the duration of immobility, instead promoting active

escape-directed behaviors like swimming and climbing.

Fluoxetine, a selective serotonin reuptake inhibitor (SSRI), is a commonly used positive

control in the FST. Its mechanism of action involves blocking the reuptake of serotonin in the

synaptic cleft, thereby increasing the availability of this neurotransmitter. This application note

provides a detailed protocol for using fluoxetine as a positive control in the FST, along with

expected outcomes and a summary of its mechanism of action.

Data Presentation
Table 1: Quantitative Data for Fluoxetine as a Positive Control in the Forced Swim Test
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Parameter
Rodent
Species

Typical
Dose Range

Administrat
ion Route

Administrat
ion
Schedule

Expected
Outcome

Effective

Dose

Rat

(Sprague-

Dawley,

Wistar)

5 - 20 mg/kg

Intraperitonea

l (i.p.),

Subcutaneou

s (s.c.), Oral

(p.o.)

Acutely (e.g.,

3 injections in

24h: 23.5, 5,

and 1h before

the test) or

sub-

chronically

(e.g., once

daily for 14

days)

Significant

decrease in

immobility

time and an

increase in

swimming

behavior.[1]

[2][3][4]

Effective

Dose

Mouse (e.g.,

C57BL/6J,

CD-1)

10 - 20 mg/kg

Intraperitonea

l (i.p.), Oral

(p.o.)

Acutely (e.g.,

30-60

minutes

before the

test) or sub-

chronically

Significant

decrease in

immobility

time.[5]

Pre-test

Session
Rat 15 minutes N/A

24 hours prior

to the 5-

minute test

session

Habituation to

the testing

environment.

[1][3]

Test Session Rat 5 minutes N/A N/A

Scored for

immobility,

swimming,

and climbing

behaviors.

Test Session Mouse 6 minutes N/A N/A

The last 4

minutes are

typically

analyzed for

immobility.
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Experimental Protocols
Forced Swim Test Protocol for Rats
Materials:

Male Sprague-Dawley or Wistar rats (250-300g)

Fluoxetine hydrochloride

Vehicle (e.g., 0.9% saline)

Cylindrical water tanks (e.g., 40 cm height, 20 cm diameter)

Water bath or heater to maintain water temperature

Video recording system

Behavioral analysis software (optional)

Procedure:

Animal Acclimation: House rats in standard laboratory conditions for at least one week

before the experiment.

Drug Preparation: Dissolve fluoxetine hydrochloride in the vehicle to the desired

concentration.

Drug Administration: Administer fluoxetine or vehicle to the rats according to the chosen

dosing schedule (e.g., 10 mg/kg, i.p., 23.5, 5, and 1 hour before the test session).[2][3]

Pre-test Session (Day 1):

Fill the cylindrical tanks with water (23-25°C) to a depth of 30 cm.[3]

Individually place each rat into a cylinder for a 15-minute swim session.[3]

After 15 minutes, remove the rats, dry them with a towel, and return them to their home

cages.
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Test Session (Day 2):

24 hours after the pre-test session, place the rats back into the same cylinders with fresh

water at the same temperature.

Record the behavior of each rat for 5 minutes.

Behavioral Scoring:

A trained observer, blind to the treatment groups, should score the duration of immobility,

swimming, and climbing.

Immobility: The rat is considered immobile when it remains floating with only minor

movements necessary to keep its head above water.

Swimming: The rat is actively moving its limbs and exploring the cylinder.

Climbing: The rat is making active upward movements with its forepaws against the

cylinder wall.

Forced Swim Test Protocol for Mice
Materials:

Male C57BL/6J or CD-1 mice (20-25g)

Fluoxetine hydrochloride

Vehicle (e.g., 0.9% saline)

Cylindrical water tanks (e.g., 25 cm height, 10 cm diameter)

Water bath or heater to maintain water temperature

Video recording system

Behavioral analysis software (optional)

Procedure:
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Animal Acclimation: House mice in standard laboratory conditions for at least one week

before the experiment.

Drug Preparation: Dissolve fluoxetine hydrochloride in the vehicle to the desired

concentration.

Drug Administration: Administer fluoxetine or vehicle to the mice (e.g., 20 mg/kg, i.p.) 30-60

minutes before the test.[5]

Test Session:

Fill the cylindrical tanks with water (23-25°C) to a depth where the mouse cannot touch the

bottom with its tail or feet.

Individually place each mouse into a cylinder for a 6-minute session.

Record the behavior for the entire 6-minute duration.

Behavioral Scoring:

Score the duration of immobility during the last 4 minutes of the 6-minute test.

Immobility: The mouse is considered immobile when it ceases struggling and remains

floating motionless in the water, making only those movements necessary to keep its head

above water.
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Experimental Setup

Dosing Regimen

Forced Swim Test (Rat Protocol) Forced Swim Test (Mouse Protocol)

Data Analysis

Animal Acclimation (≥ 1 week)

Prepare Fluoxetine & Vehicle Solutions

Randomize Animals into Treatment Groups

Administer Vehicle (Control Group) Administer Fluoxetine (Positive Control)

Day 1: Pre-test Session (15 min)

Acute or Sub-chronic Dosing

Test Session (6 min)

Acute or Sub-chronic Dosing Acute or Sub-chronic Dosing Acute or Sub-chronic Dosing

24h Interval

Day 2: Test Session (5 min)

Score Behavior (Immobility, Swimming, Climbing)

Statistical Analysis (e.g., ANOVA, t-test)

Compare Fluoxetine vs. Vehicle
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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